Cas no 2229640-93-9 (2-methoxy-2-methylhept-3-en-1-amine)

• Product Name: 2-methoxy-2-methylhept-3-en-1-amine
• CAS No: 2229640-93-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5914140
• PubChem ID: 165626412
• Update Time: 2025-10-28

2-methoxy-2-methylhept-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-methylhept-3-en-1-amine
• EN300-1794778
• 2229640-93-9

• Inchi： 1S/C9H19NO/c1-4-5-6-7-9(2,8-10)11-3/h6-7H,4-5,8,10H2,1-3H3/b7-6+
• InChI Key： UYQWTTNDUPSLAZ-VOTSOKGWSA-N
• SMILES： O(C)C(C)(/C=C/CCC)CN

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methoxy-2-methylhept-3-en-1-amine

Comprehensive Overview of 2-Methoxy-2-methylhept-3-en-1-amine (CAS No. 2229640-93-9): Properties, Applications, and Industry Insights

2-Methoxy-2-methylhept-3-en-1-amine (CAS No. 2229640-93-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative, characterized by a methoxy group and an unsaturated heptene chain, exhibits versatile reactivity, making it valuable for synthetic applications. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

The compound’s molecular formula (C₉H₁₉NO) and moderate lipophilicity (LogP ~2.1) contribute to its solubility in organic solvents, a property leveraged in drug discovery workflows. Researchers exploring fragrance intermediates or bioactive scaffolds often prioritize 2-methoxy-2-methylhept-3-en-1-amine for its balanced steric and electronic effects. Industry trends show increased searches for "unsaturated amine synthesis" and "CAS 2229640-93-9 suppliers," reflecting its niche commercial relevance.

From an SEO perspective, queries like "2-methoxy-2-methylhept-3-en-1-amine uses" and "CAS 2229640-93-9 safety data" rank highly, indicating user interest in both applications and handling protocols. Analytical techniques such as GC-MS and HPLC are typically employed for purity verification (>98%), a critical factor for buyers in the fine chemicals market. The compound’s boiling point (~210°C) and vapor pressure data are frequently requested, underscoring the need for detailed technical documentation.

Innovations in sustainable synthesis have spurred interest in this amine’s role in catalysis. For instance, its electron-rich double bond facilitates Michael addition reactions, a topic trending in organic chemistry forums. Environmental concerns also drive searches for "biodegradable amine derivatives," positioning 2229640-93-9 as a candidate for eco-friendly formulations. Regulatory databases confirm its compliance with major REACH and FDA guidelines for non-hazardous use.

In pharmaceutical applications, the compound’s amine functionality enables salt formation with carboxylic acids, enhancing bioavailability—a key focus area for drug formulation experts. Patent analyses reveal its inclusion in antiviral and anti-inflammatory agent prototypes, though clinical data remain proprietary. The agrochemical sector values its potential as a pesticide intermediate, with patents citing improved leaf adhesion properties in formulations.

Storage recommendations emphasize inert atmosphere conditions (N₂) to preserve the alkene moiety’s integrity, a detail often highlighted in technical datasheets. As AI-driven compound design advances, 2-methoxy-2-methylhept-3-en-1-amine serves as a test case for predictive reactivity models, merging computational and experimental chemistry. This dual appeal—practical utility and research value—ensures its continued relevance in high-value chemical markets.